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Compound of Interest

Compound Name:
1H-2,3-Benzothiazin-4(3H)-one

2,2-dioxide

CAS No.: 21784-53-2

Cat. No.: B035663

Get Quote

For researchers, medicinal chemists, and drug development professionals, the

benzothiazinone scaffold represents a privileged heterocyclic system with a remarkable

breadth of biological activities. The arrangement of the nitrogen and sulfur atoms within the

thiazine ring, coupled with the benzofused system, gives rise to distinct structural isomers. This

guide provides an in-depth technical comparison of the biological activities of three key

benzothiazinone isomers: 1,3-benzothiazin-4-one, 3,1-benzothiazin-4-one, and 1,4-

benzothiazin-3-one. We will delve into their primary biological targets, present supporting

experimental data, and provide detailed protocols for their synthesis and evaluation,

underscoring the critical role of structural isomerism in determining pharmacological profiles.

The Decisive Role of Isomerism in Benzothiazinone
Bioactivity
Structural isomerism, the phenomenon where molecules share the same molecular formula but

differ in the arrangement of their atoms, is a cornerstone of medicinal chemistry. In the context

of benzothiazinones, the placement of the sulfur and nitrogen atoms within the six-membered

ring dramatically alters the molecule's three-dimensional shape, electronic distribution, and
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hydrogen bonding capabilities. These changes, in turn, dictate the molecule's ability to interact

with specific biological targets, leading to vastly different pharmacological effects. This guide

will explore how these subtle structural shifts translate into a diverse range of activities, from

potent antitubercular agents to enzyme inhibitors with other therapeutic applications.

1,3-Benzothiazin-4-ones: Potent Inhibitors of
Mycobacterium tuberculosis
The 1,3-benzothiazin-4-one scaffold has garnered significant attention in recent years as the

basis for a new and powerful class of antitubercular agents.[1][2][3][4] The most prominent

members of this class are the 8-nitro-substituted derivatives, such as BTZ043 and PBTZ169

(macozinone), which are currently in clinical development.[5][6]

Mechanism of Action: Targeting DprE1
The remarkable potency of 8-nitro-1,3-benzothiazin-4-ones against Mycobacterium

tuberculosis stems from their specific mechanism of action as irreversible inhibitors of the

enzyme decaprenylphosphoryl-β-D-ribofuranose-2'-epimerase (DprE1).[1][2] DprE1 is a crucial

flavoenzyme involved in the biosynthesis of arabinans, which are essential components of the

mycobacterial cell wall.[1][2]

The inhibitory process is initiated by the reduction of the nitro group of the benzothiazinone

within the mycobacterium. This leads to the formation of a reactive nitroso intermediate that

covalently binds to a cysteine residue (Cys387) in the active site of DprE1.[6] This irreversible

covalent modification inactivates the enzyme, disrupting arabinan synthesis and ultimately

leading to bacterial cell lysis and death.[1][2]

8-Nitro-1,3-Benzothiazin-4-one Nitroso IntermediateReduction

Inactive DprE1 (Covalent Adduct)

Covalent Bonding

Active DprE1 (Cys387-SH)
Arabinan Synthesis

Catalyzes

Inhibits Mycobacterial Cell WallEssential for

Cell LysisDisruption leads to
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Mechanism of DprE1 inhibition by 8-nitro-1,3-benzothiazin-4-ones.

Structure-Activity Relationship (SAR) and Comparative
Potency
Extensive SAR studies have been conducted on the 1,3-benzothiazin-4-one scaffold to

optimize its antitubercular activity.[7][8][9][10][11] These studies have revealed several key

structural features that influence potency:

The 8-nitro group: Essential for the mechanism-based inhibition of DprE1.

Substituents at the 6-position: A trifluoromethyl group at this position generally enhances

activity.

The substituent at the 2-position: The nature of the substituent at this position significantly

impacts the compound's potency and pharmacokinetic properties. For instance, piperazine

and spirocyclic moieties have been shown to yield highly potent analogs.

The following table summarizes the in vitro activity of representative 1,3-benzothiazin-4-one

derivatives against M. tuberculosis H37Rv.

Compound
R-group at position
2

MIC (µM) against M.
tuberculosis H37Rv

Reference

BTZ043
2-methyl-1,4-dioxa-8-

azaspiro[4.5]dec-8-yl
0.002 [1][4]

PBTZ169

4-

(cyclopropylmethyl)pip

erazin-1-yl

<0.004 [7]

Compound 8o azaspirodithiolane 0.0001 [11]

Compound 8h

4-

(ethylcarbonyl)piperaz

in-1-yl

0.008 [8]
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4H-3,1-Benzothiazin-4-ones: A Different
Pharmacological Trajectory
In contrast to their 1,3-isomers, the 4H-3,1-benzothiazin-4-one scaffold has not been

prominently reported for antitubercular activity. Instead, research on this isomer has primarily

focused on its potential as an inhibitor of various proteases.

Biological Target: Proteases
Studies have shown that 2-amino and 2-alkylthio substituted 4H-3,1-benzothiazin-4-ones can

act as inhibitors of serine and cysteine proteases.[5][12] For example, specific derivatives have

been identified as selective inhibitors of human cathepsin L and human leukocyte elastase.[5]

The mechanism of action is believed to involve the acylation of the active site serine or

cysteine residue of the protease by the benzothiazinone.

The difference in biological targets between the 1,3- and 3,1-isomers underscores the profound

impact of the heteroatom arrangement on molecular recognition by enzymes. The 3,1-scaffold

appears to be more suited for interaction with the active sites of proteases, while the 1,3-

scaffold is exquisitely tailored for the active site of the mycobacterial enzyme DprE1.

To date, there is a lack of published data on the antimycobacterial activity of 4H-3,1-

benzothiazin-4-ones, representing a significant knowledge gap and a potential area for future

investigation.

1,4-Benzothiazine Derivatives: A Broad Spectrum of
Bioactivities
The 1,4-benzothiazine scaffold gives rise to a diverse range of derivatives with a wide array of

reported biological activities, including antimicrobial, antifungal, anticancer, and anti-

inflammatory properties. While some reviews suggest that 1,4-benzothiazine derivatives

possess antitubercular potential, specific and potent activity for the 1,4-benzothiazin-3-one core

against M. tuberculosis is not as well-documented as for the 1,3-isomers.

Recent research has highlighted the potential of 1,4-benzothiazin-3-one derivatives as

antibacterial agents against other pathogens, such as Staphylococcus aureus, by targeting
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different enzymes like peptide deformylase. This further illustrates the principle that each

benzothiazinone isomer has a predilection for distinct biological targets.

Experimental Protocols
To facilitate further research in this area, we provide detailed, step-by-step methodologies for

the synthesis of a representative of each benzothiazinone isomer class and for the in vitro

evaluation of their antitubercular activity.

Synthesis of a Representative 1,3-Benzothiazin-4-one
Derivative

2-Chloro-5-nitrobenzoic acid 2-Chloro-5-nitrobenzoyl chlorideSOCl2, reflux

2-Substituted-7-nitro-1,3-benzothiazin-4-one

Intermediate2, base

N-Substituted thiourea

Click to download full resolution via product page

General synthetic scheme for 1,3-benzothiazin-4-ones.

Step-by-Step Protocol:

Acid Chloride Formation: To a solution of 2-chloro-5-nitrobenzoic acid (1 equivalent) in

toluene, add thionyl chloride (2 equivalents) and a catalytic amount of DMF. Reflux the

mixture for 2-3 hours until the reaction is complete (monitored by TLC). Remove the excess

thionyl chloride and toluene under reduced pressure to obtain the crude 2-chloro-5-

nitrobenzoyl chloride.

Thiourea Synthesis: In a separate flask, dissolve the desired amine (1 equivalent) in a

suitable solvent like dichloromethane. Add an equimolar amount of an isothiocyanate

reagent (e.g., trimethylsilyl isothiocyanate) and stir at room temperature. After completion,

the corresponding N-substituted thiourea can be isolated.
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Cyclization: Dissolve the crude acid chloride in a suitable aprotic solvent like acetonitrile. Add

the N-substituted thiourea (1.1 equivalents) and a base such as triethylamine (2.5

equivalents). Stir the reaction mixture at room temperature overnight.

Work-up and Purification: Quench the reaction with water and extract the product with an

organic solvent like ethyl acetate. Wash the organic layer with brine, dry over anhydrous

sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column

chromatography on silica gel to afford the desired 1,3-benzothiazin-4-one derivative.

Synthesis of a Representative 4H-3,1-Benzothiazin-4-
one Derivative
Step-by-Step Protocol:[5]

Thiourea Formation: React methyl 2-isothiocyanatobenzoate with a secondary amine (e.g.,

morpholine) in a suitable solvent to form the corresponding methyl 2-thioureidobenzoate.

Cyclization: Treat the methyl 2-thioureidobenzoate with concentrated sulfuric acid at room

temperature. The reaction progress should be monitored by TLC.

Work-up and Purification: Carefully pour the reaction mixture onto crushed ice and neutralize

with a suitable base (e.g., aqueous ammonia). The precipitated product is then collected by

filtration, washed with water, and can be further purified by recrystallization or column

chromatography.

Synthesis of a Representative 1,4-Benzothiazin-3-one
Derivative
Step-by-Step Protocol:

Reaction Setup: In a round-bottom flask, combine 2-aminothiophenol (1 equivalent) and an

α-halo-ester such as ethyl bromoacetate (1.1 equivalents) in a polar aprotic solvent like DMF.

Reaction Conditions: Add a base, for example, potassium carbonate (2 equivalents), to the

mixture. Heat the reaction at a moderate temperature (e.g., 80-100 °C) and monitor its

progress by TLC.
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Work-up and Purification: After the reaction is complete, cool the mixture to room

temperature and pour it into water. The product may precipitate out or can be extracted with

an organic solvent. The crude product is then purified by recrystallization or column

chromatography.

In Vitro Antitubercular Activity Screening: Microplate
Alamar Blue Assay (MABA)

Prepare serial dilutions of test compounds in a 96-well plate

Inoculate wells with M. tuberculosis H37Rv suspension

Incubate plates at 37°C for 7 days

Add Alamar Blue reagent and 10% Tween 80

Incubate for another 24 hours

Read fluorescence or observe color change

Determine Minimum Inhibitory Concentration (MIC)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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